Cas no 2137472-37-6 (2-(2-amino-1H-imidazol-1-yl)-N-butylpropanamide)

• Product Name: 2-(2-amino-1H-imidazol-1-yl)-N-butylpropanamide
• CAS No: 2137472-37-6
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 6006217
• PubChem ID: 165952815
• Update Time: 2025-05-24

2-(2-amino-1H-imidazol-1-yl)-N-butylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-1H-imidazol-1-yl)-N-butylpropanamide
• 2137472-37-6
• EN300-1110088

• Inchi： 1S/C10H18N4O/c1-3-4-5-12-9(15)8(2)14-7-6-13-10(14)11/h6-8H,3-5H2,1-2H3,(H2,11,13)(H,12,15)
• InChI Key： ACWCRRMGQKXMJG-UHFFFAOYSA-N
• SMILES： O=C(C(C)N1C=CN=C1N)NCCCC

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 72.9Ų

Additional information on 2-(2-amino-1H-imidazol-1-yl)-N-butylpropanamide

Exploring the Potential of 2-(2-amino-1H-imidazol-1-yl)-N-butylpropanamide (CAS No. 2137472-37-6)

The compound 2-(2-amino-1H-imidazol-1-yl)-N-butylpropanamide (CAS No. 2137472-37-6) has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound, characterized by its imidazole ring and butyl group, exhibits a diverse range of functionalities that make it a valuable molecule for research and development.

Imidazole, a heterocyclic aromatic compound, is a key structural component of this molecule. The presence of the imidazole ring contributes to the compound's ability to act as a ligand in coordination chemistry, making it a promising candidate for metalloenzyme mimics and catalysts. Recent studies have highlighted its potential in catalytic asymmetric synthesis, where it facilitates the formation of chiral centers with high enantioselectivity.

The butyl group attached to the imidazole ring further enhances the compound's versatility. This group introduces hydrophobicity, which is advantageous in drug design for improving bioavailability and membrane permeability. Researchers have explored its use in drug delivery systems, where it serves as a carrier for hydrophobic drugs, enhancing their solubility and targeting efficiency.

One of the most exciting developments involving CAS No. 2137472-37-6 is its application in bioconjugation chemistry. The molecule's ability to form stable bonds with biomolecules such as proteins and nucleic acids has opened new avenues in diagnostics and therapeutics. For instance, it has been utilized as a linker in the development of antibody-drug conjugates (ADCs), which are revolutionizing cancer treatment by delivering cytotoxic agents directly to tumor cells.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Quantum mechanical calculations reveal that the molecule exhibits π-conjugation effects, which influence its electronic transitions and reactivity. These insights are valuable for designing new materials with tailored optical and electronic properties, such as organic semiconductors and light-emitting diodes (LEDs).

In addition to its chemical applications, CAS No. 2137472-37-6 has shown promise in biological systems. Studies have demonstrated its ability to modulate enzyme activity, particularly in enzymes involved in lipid metabolism. This property makes it a potential lead compound for developing novel therapeutics targeting metabolic disorders such as obesity and diabetes.

The synthesis of 2-(2-amino-1H-imidazol-1-yl)-N-butylpropanamide involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the imidazole ring through cyclization reactions and subsequent functionalization to introduce the butyl group. Researchers have optimized these steps to achieve high yields and purity, ensuring scalability for industrial applications.

Looking ahead, the potential applications of this compound are vast and varied. Its role in nanotechnology, particularly in the development of self-assembling materials, is an area that warrants further exploration. Additionally, its compatibility with green chemistry principles makes it an attractive option for sustainable chemical processes.

In conclusion, CAS No. 2137472-37-6 stands out as a versatile and multifaceted compound with applications spanning chemistry, biology, and materials science. As research continues to uncover its full potential, this molecule is poised to make significant contributions to both academic and industrial advancements.